Cas no 6554-34-3 (1-(2-cyanoethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-cyanoethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 6554-34-3
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 1689539
• PubChem ID: 2333905
• Update Time: 2025-04-21

1-(2-cyanoethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyanoethyl)-3-phenyl-1H-pyrazole-4-carboxylic acid
• 1-(2-cyanoethyl)-3-phenylpyrazole-4-carboxylic acid
• AKOS001011833
• DTXSID30368145
• SR-01000287276
• Enamine_001616
• Z56805146
• SR-01000287276-1
• HMS1398J10
• 6554-34-3

• Inchi： 1S/C13H11N3O2/c14-7-4-8-16-9-11(13(17)18)12(15-16)10-5-2-1-3-6-10/h1-3,5-6,9H,4,8H2,(H,17,18)
• InChI Key： PDWZXCLMFFGMKJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CCC#N)N=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 241.08523
• Monoisotopic Mass: 241.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 473.1°C at 760 mmHg
• Flash Point: 239.9°C
• Refractive Index: 1.627
• PSA: 78.91